Cas no 1269291-42-0 (2-(1-(4-Chlorophenyl)-1H-pyrazol-5-yl)pyridine)

• Product Name: 2-(1-(4-Chlorophenyl)-1H-pyrazol-5-yl)pyridine
• CAS No: 1269291-42-0
• MF: C₁₄H₁₀ClN₃
• MW: 255.702301502228
• CID: 1089344
• PubChem ID: 56956135
• Update Time: 2025-06-11

2-(1-(4-Chlorophenyl)-1H-pyrazol-5-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(1-(4-Chlorophenyl)-1H-pyrazol-5-yl)pyridine
• 2-[2-(4-chlorophenyl)pyrazol-3-yl]pyridine
• AKOS022172628
• 1269291-42-0
• 2-[1-(4-Chlorophenyl)-1H-pyrazol-5-yl]pyridine
• DTXSID90719058

• Inchi： 1S/C14H10ClN3/c15-11-4-6-12(7-5-11)18-14(8-10-17-18)13-3-1-2-9-16-13/h1-10H
• InChI Key： RACKWKJCFFMHJX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(=CC=N1)C1C=CC=CN=1

Computed Properties

• Exact Mass: 255.0563250g/mol
• Monoisotopic Mass: 255.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 30.7Ų

Additional information on 2-(1-(4-Chlorophenyl)-1H-pyrazol-5-yl)pyridine

2-(1-(4-Chlorophenyl)-1H-pyrazol-5-yl)pyridine: An Overview of a Promising Compound (CAS No. 1269291-42-0)

2-(1-(4-Chlorophenyl)-1H-pyrazol-5-yl)pyridine (CAS No. 1269291-42-0) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, often referred to as CPP for simplicity, is characterized by a pyridine ring fused with a pyrazole moiety, which is substituted with a 4-chlorophenyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-(1-(4-Chlorophenyl)-1H-pyrazol-5-yl)pyridine is particularly noteworthy for its aromaticity and the presence of multiple electron-withdrawing groups. The pyridine ring, known for its basicity and resonance stability, contributes to the compound's overall reactivity and solubility. The pyrazole moiety, on the other hand, is a versatile scaffold that can participate in various chemical reactions and interactions with biological targets. The 4-chlorophenyl substitution further enhances the compound's lipophilicity and influences its pharmacokinetic properties.

Recent studies have highlighted the potential of 2-(1-(4-Chlorophenyl)-1H-pyrazol-5-yl)pyridine in several therapeutic areas. One of the most promising applications is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways that regulate cell growth and survival, such as the PI3K/AKT/mTOR pathway.

In addition to its anticancer properties, 2-(1-(4-Chlorophenyl)-1H-pyrazol-5-yl)pyridine has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in activated immune cells. This suggests that it may have potential as an adjunct therapy for inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-(1-(4-Chlorophenyl)-1H-pyrazol-5-yl)pyridine has been extensively studied to optimize its therapeutic potential. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. However, further research is needed to fully understand its metabolism and potential drug-drug interactions.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(1-(4-Chlorophenyl)-1H-pyrazol-5-yl)pyridine in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and warrant further investigation in larger clinical trials.

Beyond its therapeutic applications, 2-(1-(4-Chlorophenyl)-1H-pyrazol-5-yl)pyridine has also been explored as a tool compound in chemical biology research. Its ability to selectively modulate specific biological pathways makes it a valuable probe for studying cellular processes and identifying novel drug targets. For example, researchers have used this compound to investigate the role of certain kinases in cancer progression and to develop high-throughput screening assays for identifying new inhibitors.

In conclusion, 2-(1-(4-Chlorophenyl)-1H-pyrazol-5-yl)pyridine (CAS No. 1269291-42-0) is a multifaceted compound with significant potential in both therapeutic and research settings. Its unique chemical structure and diverse biological activities make it an exciting candidate for further development in the field of medicinal chemistry. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly important role in advancing our understanding of complex diseases and developing new treatments.